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Compound of Interest

Compound Name: Pentazinc chromate octahydroxide

Cat. No.: B1419048 Get Quote

A comprehensive guide for researchers and drug development professionals on the leaching

properties of common chromate-based corrosion inhibitors.

This guide provides a detailed comparison of the leaching characteristics of pentazinc
chromate octahydroxide against other widely used chromate compounds, namely strontium

chromate and zinc chromate. Understanding the rate and extent of leachable hexavalent

chromium (Cr(VI)) from these compounds is critical for assessing their potential environmental

impact and toxicological risk. This document summarizes available quantitative data, details

relevant experimental methodologies, and visualizes the cellular mechanisms of chromate

toxicity.

Executive Summary
Chromate-based pigments are extensively used as corrosion inhibitors in coatings. However,

the presence of hexavalent chromium, a known carcinogen, necessitates a thorough

understanding of its potential to leach into the environment. This guide consolidates available

data on the leaching of pentazinc chromate octahydroxide, strontium chromate, and zinc

chromate. While direct comparative studies are limited, available information suggests that

pentazinc chromate octahydroxide exhibits lower solubility compared to strontium chromate

and some forms of zinc chromate, implying a potentially lower leaching rate. This guide

presents the available data to inform material selection and risk assessment.
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Comparative Leaching Data
The following table summarizes the available quantitative data on the leaching of hexavalent

chromium from pentazinc chromate octahydroxide, strontium chromate, and zinc chromate.

It is important to note that direct comparative studies under identical conditions are scarce in

the published literature. The data presented here are compiled from various sources and

should be interpreted with consideration of the different experimental conditions.

Chromate
Compound

Chemical
Formula

Leaching
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Leaching
Duration

Leached
Cr(VI)
Concentrati
on

Source

Pentazinc

Chromate

Octahydroxid

e

Zn₅(CrO₄)

(OH)₈
Water Not Specified

Slightly

soluble[1]
ChemBK

Strontium

Chromate
SrCrO₄

Deionized

Water
24 hours

~10⁻⁶

mmol/cm²·ho

ur

Sinko, J.

(2001)

Strontium

Chromate
5% NaCl 24 hours

~10⁻⁵

mmol/cm²·ho

ur

Sinko, J.

(2001)

Zinc

Chromate
ZnCrO₄ Water Not Specified

Sparingly

soluble[2]
PubChem
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resistance

suggests

lower

leaching than

zinc

phosphate[3]

Bastos et al.
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Note: The lack of standardized, direct comparative leaching data for pentazinc chromate
octahydroxide is a significant data gap. The terms "slightly soluble" and "sparingly soluble"

are qualitative and do not provide a basis for direct quantitative comparison. The leaching rate

of strontium chromate is provided from a study on pigmented organic coatings and may vary

depending on the coating formulation.[4]

Experimental Protocols for Leaching Assessment
A standardized method for assessing the leachability of metals from solid matrices is crucial for

obtaining comparable data. The ASTM D5517-14: Standard Test Method for Determining

Extractability of Metals from Art Materials provides a relevant and rigorous protocol that can be

adapted for testing the leaching of chromates from pigments.[5][6] This method simulates the

acid potential of gastric juice and is designed to indicate the solubility of metals in a weak acid

medium.[5][7]

Summary of ASTM D5517-14 Protocol:
1. Objective: To determine the amount of soluble metals that can be extracted from a material

under conditions that simulate ingestion.[5][7]

2. Reagents and Materials:

Extraction Fluid: 0.07 N Hydrochloric Acid (HCl).
Sample: A representative sample of the chromate pigment or the coating containing the
pigment.
Apparatus: pH meter, centrifuge, analytical balance, appropriate glassware, and an
instrument for elemental analysis (e.g., Inductively Coupled Plasma Mass Spectrometry -
ICP-MS).

3. Procedure:

A known mass of the sample is suspended in the extraction fluid at a specific solid-to-liquid
ratio.
The suspension is agitated continuously for a defined period (e.g., 2 hours) at a controlled
temperature (37 ± 1 °C) to simulate human body temperature.[5]
The pH of the suspension is monitored and adjusted if necessary.
After the extraction period, the solid and liquid phases are separated by centrifugation and
filtration.
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The concentration of the metal of interest (in this case, chromium) in the liquid extract is
determined using a suitable analytical technique like ICP-MS.

4. Data Analysis: The results are typically reported as the mass of the leached metal per unit

mass of the original sample (e.g., mg/kg).

The following workflow diagram illustrates the key steps of the ASTM D5517-14 protocol.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Extraction Phase Separation Analysis

Obtain Representative Sample Weigh Sample Add Extraction Fluid (0.07N HCl) Agitate at 37°C Monitor and Adjust pH Centrifuge Filter Analyze Extract for Cr(VI) (e.g., ICP-MS)

Extracellular Space

Intracellular Space

Hexavalent Chromium (Cr(VI))

Intracellular Cr(VI)

Anion Transporters

Reduction
(Ascorbate, Glutathione)

Reactive Intermediates
(Cr(V), Cr(IV)) Reactive Oxygen Species (ROS)

Trivalent Chromium (Cr(III))

DNA Damage
(Adducts, Strand Breaks)

Oxidative Stress

Apoptosis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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